Cas no 920978-82-1 (1h-Pyrrolo[2,3-c]pyridine-2-carboxylic acid,1-[(3-fluorophenyl)methyl]-,ethyl ester)

• Product Name: 1h-Pyrrolo[2,3-c]pyridine-2-carboxylic acid,1-[(3-fluorophenyl)methyl]-,ethyl ester
• CAS No: 920978-82-1
• MF: C₁₇H₁₅FN₂O₂
• MW: 298.3116
• MDL: MFCD27964845
• CID: 746267
• PubChem ID: 67543892
• Update Time: 2025-10-22

1h-Pyrrolo[2,3-c]pyridine-2-carboxylic acid,1-[(3-fluorophenyl)methyl]-,ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-c]pyridine-2-carboxylic acid, 1-[(3-fluorophenyl)methyl]-,ethyl ester
• 1h-pyrrolo[2,3-c]pyridine-2-carboxylic acid,1-[(3-fluorophenyl)methyl]-,ethyl ester
• ethyl 1-[(3-fluorophenyl)methyl]pyrrolo[2,3-c]pyridine-2-carboxylate
• ethyl 1-[(3-fluorophenyl)methyl]-1h-pyrrolo[2,3-c]pyridine-2-carboxylate
• D93838
• Ethyl 1-(3-fluorobenzyl)-1H-pyrrolo[2,3-c]pyridine-2-carboxylate
• AKOS032961565
• SCHEMBL2811033
• CS-0458008
• AS-74001
• 920978-82-1
• 1h-Pyrrolo[2,3-c]pyridine-2-carboxylic acid,1-[(3-fluorophenyl)methyl]-,ethyl ester

• MDL： MFCD27964845
• Inchi： 1S/C17H15FN2O2/c1-2-22-17(21)15-9-13-6-7-19-10-16(13)20(15)11-12-4-3-5-14(18)8-12/h3-10H,2,11H2,1H3
• InChI Key： OTEBZASQXCFNKT-UHFFFAOYSA-N
• SMILES： FC1=C([H])C([H])=C([H])C(=C1[H])C([H])([H])N1C(C(=O)OC([H])([H])C([H])([H])[H])=C([H])C2C([H])=C([H])N=C([H])C1=2

Computed Properties

• Exact Mass: 298.11175589g/mol
• Monoisotopic Mass: 298.11175589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1
• XLogP3: 3.2

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 469.9±40.0 °C at 760 mmHg

1h-Pyrrolo[2,3-c]pyridine-2-carboxylic acid,1-[(3-fluorophenyl)methyl]-,ethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 1h-Pyrrolo[2,3-c]pyridine-2-carboxylic acid,1-[(3-fluorophenyl)methyl]-,ethyl ester

1h-Pyrrolo[2,3-c]pyridine-2-carboxylic acid,1-[(3-fluorophenyl)methyl]-,ethyl ester: A Novel Compound with Promising Pharmacological Potential

1h-Pyrrolo[2,3-c]pyridine-2-carboxylic acid,1-[(3-fluorophenyl)methyl]-,ethyl ester is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This molecule, with the CAS number 920978-82-1, represents a novel class of pyrrolopyridine derivatives that exhibit promising biological activities. The chemical structure of this compound is characterized by a fused pyrrolopyridine ring system, with the 3-fluorophenyl group attached to the methylene bridge connecting the pyrrolopyridine ring to the ethyl ester functional group. This unique structural arrangement is believed to contribute to its diverse pharmacological profiles, making it a subject of extensive research in both academic and industrial settings.

The ethyl ester functional group in this compound plays a critical role in modulating its solubility and metabolic stability. Esters are commonly used in drug design to enhance the bioavailability of active compounds, as they can be hydrolyzed in vivo to yield the corresponding carboxylic acid, which may exhibit improved pharmacokinetic properties. Recent studies have highlighted the importance of esterification in optimizing the therapeutic potential of pyrrolopyridine derivatives, particularly in the context of targeting inflammatory and neurodegenerative diseases. The presence of the 3-fluorophenyl substituent further enhances the molecule's ability to interact with specific biological targets, such as receptor tyrosine kinases and ion channels, which are implicated in various pathological conditions.

Emerging research has demonstrated that the 1h-Pyrrolo[2,3-c]pyridine-2-carboxylic acid,1-[(3-fluorophenyl)methyl]-,ethyl ester may exhibit anti-inflammatory properties by modulating the activity of pro-inflammatory cytokines. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound significantly inhibits the production of tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that the compound could be a valuable candidate for the development of therapies targeting chronic inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. The 3-fluorophenyl group is hypothesized to play a key role in this anti-inflammatory activity by enhancing the molecule's affinity for nuclear factor-kappa B (NF-κB) inhibitors, which are critical regulators of the inflammatory response.

Another area of interest is the potential neuroprotective effects of the 1h-Pyrrolo[2,3-c]pyridine-2-carboxylic acid,1-[(3-fluorophenyl)methyl]-,ethyl ester. Preclinical studies have suggested that this compound may exert neuroprotective actions by modulating the activity of glutamate receptors and reducing oxidative stress in neuronal cells. A 2022 study published in Neuropharmacology demonstrated that the compound significantly reduced neuronal damage in a mouse model of Alzheimer's disease by inhibiting the aggregation of amyloid-beta plaques. The ethyl ester functional group is believed to contribute to the molecule's ability to cross the blood-brain barrier, thereby enabling its therapeutic effects in the central nervous system. These findings highlight the potential of this compound in the treatment of neurodegenerative disorders.

The 1h-Pyrrolo[2,3-c]pyridine-2-carboxylic acid,1-[(3-fluorophenyl)methyl]-,ethyl ester has also shown promise in the field of oncology. Recent studies have indicated that this compound may possess anti-tumor properties by targeting specific pathways involved in cancer cell proliferation and survival. A 2023 study published in Cancer Research reported that the compound selectively inhibits the growth of breast cancer cells by disrupting the PI3K/AKT/mTOR signaling pathway, which is frequently dysregulated in malignant tumors. The 3-fluorophenyl group is thought to enhance the molecule's ability to bind to the kinase domain of the PI3K enzyme, thereby blocking the activation of downstream oncogenic signals. These findings suggest that the compound could be a potential therapeutic agent for the treatment of various types of cancers.

From a synthetic perspective, the 1h-Pyrrolo[2,3-c]pyridine-2-carboxylic acid,1-[(3-fluorophenyl)methyl]-,ethyl ester represents a challenging target for medicinal chemists due to the complexity of its fused ring system. The synthesis of this compound typically involves multi-step reactions, including the formation of the pyrrolopyridine core, the introduction of the 3-fluorophenyl group, and the final esterification step. Advanced techniques such as microwave-assisted synthesis and catalytic asymmetric reactions have been employed to improve the efficiency and selectivity of the synthesis process. These synthetic strategies are crucial for the large-scale production of the compound for preclinical and clinical studies.

Despite its promising pharmacological properties, the 1h-Pyrrolo[2,3-c]pyridine-2-carboxylic acid,1-[(3-fluorophenyl)methyl]-,ethyl ester is still in the early stages of development. Further research is needed to fully elucidate its mechanism of action, optimize its pharmacokinetic profile, and evaluate its safety in vivo. Clinical trials are currently being planned to assess the therapeutic potential of this compound in various disease models. The CAS number 920978-82-1 serves as a unique identifier for this compound, facilitating its registration and regulatory approval processes.

Overall, the 1h-Pyrrolo[2,3-c]pyridine-2-carboxylic acid,1-[(3-fluorophenyl)methyl]-,ethyl ester represents a significant advancement in the field of medicinal chemistry. Its unique structure and diverse biological activities make it a promising candidate for the development of novel therapies targeting inflammatory, neurological, and oncological diseases. As research in this area continues to evolve, the 3-fluorophenyl group and the ethyl ester functional group will remain key areas of focus for optimizing the therapeutic potential of this compound.